Cas no 2137799-69-8 (5-(2-Methylphenyl)-1,2,3,6-tetrahydropyridin-3-ol)

• Product Name: 5-(2-Methylphenyl)-1,2,3,6-tetrahydropyridin-3-ol
• CAS No: 2137799-69-8
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 5769891
• PubChem ID: 165459688
• Update Time: 2025-06-07

5-(2-Methylphenyl)-1,2,3,6-tetrahydropyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 5-(2-methylphenyl)-1,2,3,6-tetrahydropyridin-3-ol
• EN300-742748
• 2137799-69-8
• 5-(2-Methylphenyl)-1,2,3,6-tetrahydropyridin-3-ol

• Inchi： 1S/C12H15NO/c1-9-4-2-3-5-12(9)10-6-11(14)8-13-7-10/h2-6,11,13-14H,7-8H2,1H3
• InChI Key： XPXYLGGCTGDYBW-UHFFFAOYSA-N
• SMILES： OC1C=C(C2C=CC=CC=2C)CNC1

Computed Properties

• Exact Mass: 189.115364102g/mol
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 32.3Ų

Additional information on 5-(2-Methylphenyl)-1,2,3,6-tetrahydropyridin-3-ol

Introduction to 5-(2-Methylphenyl)-1,2,3,6-tetrahydropyridin-3-ol (CAS No. 2137799-69-8)

5-(2-Methylphenyl)-1,2,3,6-tetrahydropyridin-3-ol, identified by its Chemical Abstracts Service (CAS) number 2137799-69-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This tetrahydropyridine derivative features a phenyl ring substituted at the 2-position with a methyl group, coupled with a hydroxyl functional group at the 3-position of the tetrahydropyridine core. The unique structural attributes of this molecule make it a promising candidate for further investigation in drug discovery and development.

The tetrahydropyridine scaffold is well-documented for its role in various pharmacophores, particularly in central nervous system (CNS) therapeutics. Its structural flexibility allows for diverse modifications, enabling the optimization of pharmacokinetic and pharmacodynamic properties. The presence of the 2-methylphenyl group introduces additional lipophilicity and potential for favorable interactions with biological targets. Moreover, the hydroxyl group at the 3-position can serve as a site for further functionalization or influence metabolic pathways.

Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of how structural modifications in tetrahydropyridine derivatives influence biological activity. Studies have demonstrated that subtle changes in the substitution pattern can significantly alter binding affinity and selectivity. For instance, the methyl substituent on the phenyl ring may contribute to improved solubility and membrane permeability, critical factors for oral bioavailability.

In the context of medicinal chemistry, 5-(2-Methylphenyl)-1,2,3,6-tetrahydropyridin-3-ol has been explored as a potential intermediate in synthesizing novel bioactive molecules. Its core structure resembles several known pharmacologically active compounds, suggesting possible applications in treating neurological disorders such as Parkinson’s disease or depression. The tetrahydropyridine moiety is particularly relevant due to its presence in drugs like pramipexole and ropinirole, which are used to manage motor symptoms associated with Parkinson’s disease.

Current research focuses on leveraging structural diversity to identify new therapeutic agents with improved efficacy and reduced side effects. The hydroxyl group in this compound provides a versatile handle for derivatization, allowing chemists to explore different analogs with tailored biological profiles. Techniques such as high-throughput screening (HTS) and structure-activity relationship (SAR) studies are being employed to systematically evaluate the compound’s potential.

The synthesis of 5-(2-Methylphenyl)-1,2,3,6-tetrahydropyridin-3-ol involves multi-step organic reactions that highlight the compound’s synthetic accessibility. Key steps typically include condensation reactions followed by reduction and functional group manipulations. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, aligning with green chemistry principles. These developments not only facilitate laboratory-scale production but also hold promise for large-scale manufacturing if scalability issues can be addressed.

Evaluation of pharmacological properties is crucial before advancing into clinical trials. In vitro assays have been conducted to assess interactions with enzymes such as cytochrome P450 (CYP450) isoforms, which are critical for drug metabolism. Preliminary data suggest that this compound exhibits moderate affinity for certain CYP450 enzymes but does not pose significant metabolic inhibition risks—a key consideration for drug safety.

The role of tetrahydropyridine derivatives extends beyond CNS applications; they have also shown promise in treating cardiovascular diseases and inflammatory conditions. The structural motif is capable of modulating neurotransmitter release and receptor activity, making it a versatile scaffold for drug design. For example, analogs with similar cores have been investigated for their potential to inhibit monoamine oxidase (MAO), an enzyme involved in neurotransmitter degradation.

As computational methods evolve, virtual screening techniques are increasingly used to prioritize compounds like 5-(2-Methylphenyl)-1,2,3,6-tetrahydropyridin-3-ol for experimental validation. Machine learning models trained on large datasets can predict binding affinities and toxicity profiles with high accuracy, reducing the time and cost associated with hit identification. This integration of computational chemistry with experimental biology accelerates the drug discovery pipeline.

The chemical environment surrounding the hydroxyl group influences both physical properties and biological interactions. In future studies, exploring different stereochemistries or protecting group strategies may reveal novel derivatives with enhanced therapeutic potential. Additionally, investigating solubility enhancements through salt formation or prodrug strategies could improve oral bioavailability—a critical factor for clinical success.

In summary,5-(2-Methylphenyl)-1,2,3,6-tetrahydropyridin-3-ol (CAS No. 2137799-69-8) represents a valuable scaffold for medicinal chemistry innovation. Its unique structural features offer opportunities for designing next-generation therapeutics targeting neurological and other diseases. Continued research into its synthesis pathways,pharmacological profile,and interaction mechanisms will be essential to unlock its full potential as a pharmaceutical agent.